Cas no 1806932-01-3 (2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine)

• Product name: 2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine
• CAS No: 1806932-01-3
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4868869

2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine

• Inchi： 1S/C6H3ClF3NO/c7-5-3(6(9)10)4(12)2(8)1-11-5/h1,6H,(H,11,12)
• InChI Key： KOBCWHHFSIKIRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=CN1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine

Recent Advances in the Study of 2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine (CAS: 1806932-01-3)

The compound 2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine (CAS: 1806932-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and chlorinated pyridine backbone, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its utility as a key intermediate or active ingredient in novel therapeutic agents.

One of the primary areas of interest is the compound's role in the development of fungicides. Research published in the Journal of Agricultural and Food Chemistry (2023) highlights its efficacy against a broad spectrum of fungal pathogens, particularly those affecting staple crops. The presence of both fluorine and chlorine atoms in its structure is believed to enhance its binding affinity to fungal enzymes, thereby inhibiting their growth. Furthermore, the compound's stability under various environmental conditions makes it a viable candidate for field applications.

In the realm of medicinal chemistry, 2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine has been explored as a scaffold for designing novel kinase inhibitors. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its potential in targeting tyrosine kinases involved in cancer progression. The compound's ability to form hydrogen bonds with key amino acid residues in the kinase active site was elucidated through molecular docking studies, suggesting its utility in developing next-generation anticancer drugs.

Recent advancements in synthetic methodologies have also been reported. A team at the University of Cambridge developed a streamlined, high-yield synthesis route for this compound, as detailed in Organic Process Research & Development (2023). The new protocol reduces the number of steps and minimizes the use of hazardous reagents, aligning with the principles of green chemistry. This innovation is expected to facilitate large-scale production and further research into its applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to fully assess its therapeutic potential. Additionally, regulatory considerations regarding its environmental impact must be addressed, particularly in agrochemical applications. Ongoing research aims to optimize its structure-activity relationships and explore derivatives with improved efficacy and safety profiles.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine (CAS: 1806932-01-3) represents a versatile and valuable compound in both agrochemical and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a focal point for future studies. Continued interdisciplinary collaboration will be essential to unlock its full potential and translate laboratory findings into practical applications.